N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide
Overview
Description
N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide, also known as MPBD, is a synthetic compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide involves the inhibition of dopamine D3 receptors and serotonin transporters in the brain. This leads to an increase in the levels of dopamine and serotonin, which are neurotransmitters that play a crucial role in regulating mood, motivation, and reward. The inhibition of these receptors and transporters is believed to be responsible for the therapeutic effects of N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide has been found to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which can improve mood and reduce anxiety and depression. It has also been found to have anti-inflammatory properties and can reduce oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide is its high selectivity for dopamine D3 receptors and serotonin transporters. This makes it a useful tool for studying the role of these receptors and transporters in various diseases. However, one of the limitations of N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide. One of the areas of interest is the development of novel drugs based on the structure of N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide for the treatment of Parkinson's disease, depression, and anxiety. Another area of interest is the study of the long-term effects of N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide on the brain and its potential for neuroprotection. Additionally, further research is needed to understand the mechanism of action of N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide and its effects on other neurotransmitter systems in the brain.
Conclusion:
In conclusion, N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide is a promising compound with potential therapeutic properties for the treatment of various diseases. Its high selectivity for dopamine D3 receptors and serotonin transporters makes it a useful tool for studying the role of these receptors and transporters in various diseases. Further research is needed to fully understand the mechanism of action of N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide and its potential for the development of novel drugs.
Scientific Research Applications
N-(3-methylphenyl)-4-(1-pyrrolidinylmethyl)benzamide has been extensively studied for its potential use in the treatment of various diseases such as Parkinson's disease, depression, and anxiety. It has been found to act as a selective dopamine D3 receptor antagonist and a serotonin transporter inhibitor. These properties make it a promising candidate for the development of novel drugs for the treatment of these diseases.
properties
IUPAC Name |
N-(3-methylphenyl)-4-(pyrrolidin-1-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c1-15-5-4-6-18(13-15)20-19(22)17-9-7-16(8-10-17)14-21-11-2-3-12-21/h4-10,13H,2-3,11-12,14H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYEXCTUOVVILHY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)CN3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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